Cas no 2229118-89-0 (2-(2-tert-butylphenyl)-1-methylpiperazine)

• Product Name: 2-(2-tert-butylphenyl)-1-methylpiperazine
• CAS No: 2229118-89-0
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• CID: 6149544
• PubChem ID: 165865909
• Update Time: 2025-05-19

2-(2-tert-butylphenyl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(2-tert-butylphenyl)-1-methylpiperazine
• EN300-1760143
• 2229118-89-0

• Inchi： 1S/C15H24N2/c1-15(2,3)13-8-6-5-7-12(13)14-11-16-9-10-17(14)4/h5-8,14,16H,9-11H2,1-4H3
• InChI Key： RAURMBFNXVENHC-UHFFFAOYSA-N
• SMILES： N1(C)CCNCC1C1C=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 232.193948774g/mol
• Monoisotopic Mass: 232.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-(2-tert-butylphenyl)-1-methylpiperazine

Introduction to 2-(2-tert-butylphenyl)-1-methylpiperazine (CAS No. 2229118-89-0)

2-(2-tert-butylphenyl)-1-methylpiperazine, identified by the chemical abstracts service number 2229118-89-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural motif of 2-(2-tert-butylphenyl)-1-methylpiperazine incorporates a phenyl ring substituted with a tert-butyl group at the 2-position, coupled with a methylpiperazine moiety at the 1-position. This unique arrangement imparts distinct physicochemical properties and biological interactions that make it a subject of considerable interest in contemporary drug discovery efforts.

The 2-tert-butylphenyl substituent plays a pivotal role in modulating the pharmacokinetic and pharmacodynamic profiles of the compound. The bulky tert-butyl group enhances lipophilicity, which can influence membrane permeability and binding affinity to biological targets. This feature is particularly relevant in the design of central nervous system (CNS) therapeutics, where blood-brain barrier penetration is often a critical factor. Additionally, the phenyl ring contributes to hydrophobic interactions, further influencing the compound's solubility and stability in various formulations.

The 1-methylpiperazine core is a well-documented scaffold in medicinal chemistry, known for its ability to interact with a variety of neurotransmitter receptors. Piperazine derivatives have been extensively explored for their potential in treating conditions such as depression, anxiety, and neurological disorders. The presence of the methyl group at the 1-position of piperazine can enhance metabolic stability and binding affinity, making it an attractive moiety for drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 2-(2-tert-butylphenyl)-1-methylpiperazine with biological targets with greater precision. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammation and pain pathways. For instance, preliminary computational analyses indicate potential interactions with cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Such findings align with the growing interest in developing novel analgesics with improved efficacy and reduced side effects.

In vitro studies have begun to unravel the pharmacological profile of 2-(2-tert-butylphenyl)-1-methylpiperazine. Initial experiments suggest that the compound exhibits moderate affinity for serotonin receptors, particularly 5-HT1A and 5-HT2A subtypes. These interactions are of significant interest due to the role of serotonin in regulating mood, cognition, and stress responses. The dual interaction profile may offer therapeutic benefits in conditions characterized by dysregulated serotonin signaling, such as depression and anxiety disorders.

The synthesis of 2-(2-tert-butylphenyl)-1-methylpiperazine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the Friedel-Crafts alkylation of tert-butylbenzene followed by nucleophilic substitution with methylamine derivatives. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving scalability for industrial applications.

The physicochemical properties of 2-(2-tert-butylphenyl)-1-methylpiperazine, such as its melting point, solubility profile, and stability under various conditions, are critical factors in determining its suitability for formulation development. Experimental data indicate that the compound exhibits good solubility in organic solvents but limited solubility in water. This profile necessitates careful consideration when designing formulations for oral or parenteral administration. Additionally, stability studies have revealed that the compound remains stable under controlled storage conditions but may degrade upon exposure to light or moisture.

Preclinical safety assessments are essential before advancing 2-(2-tert-butylphenyl)-1-methylpiperazine into clinical trials. Initial toxicology studies have focused on evaluating acute toxicity, repeated dose toxicity, and potential genotoxicity. Results from these studies have been promising, showing that the compound exhibits low acute toxicity at high doses and minimal genotoxic effects under relevant exposure conditions. However, further long-term studies are necessary to fully characterize its safety profile.

The potential therapeutic applications of 2-(2-tert-butylphenyl)-1-methylpiperazine are broadening as more research emerges on its biological activities. Beyond its potential role in CNS disorders, preliminary data suggest that it may also have utility in treating inflammatory conditions by modulating immune responses through interactions with cytokine pathways. The ability to fine-tune its structure to enhance specific biological activities remains a key focus area for medicinal chemists working on this scaffold.

Future directions in research on CAS No. 2229118-89-0 include exploring its mechanism of action in greater detail through combination with advanced imaging techniques such as positron emission tomography (PET). Such methodologies can provide insights into receptor occupancy patterns and brain distribution kinetics, which are crucial for understanding its pharmacological effects. Additionally, exploring derivatives of this compound by modifying either the phenyl ring or piperazine moiety could yield novel analogs with enhanced potency or selectivity.

The integration of artificial intelligence (AI) tools into drug discovery pipelines has accelerated the identification of promising candidates like 2-(2-tert-butylphenyl)-1-methylpiperazine. Machine learning models trained on large datasets can predict binding affinities andADMET properties with remarkable accuracy, allowing researchers to prioritize compounds for experimental validation more efficiently than traditional methods alone.

In conclusion,CAS No 2229118-89-0 represents a structurally intriguing piperazine derivative with significant potential for therapeutic development across multiple disease areas including neurological disorders inflammatory conditions . Its unique combinationof lipophilicity receptor interactionsand favorable pharmacokinetic attributesmake it anattractive candidatefor further exploration . Continued research efforts coupledwith innovative technologies will undoubtedly shedmore lightonthe full therapeutic promiseof this remarkablecompound